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Compound of Interest

2-(Hydroxymethyl)-4,6-
Compound Name:

dimethylphenol
CAS No.: 4397-13-1
Cat. No.: B7906477

Get Quote

\ J

CAS Number: 4397-13-1 Synonyms: 2-Hydroxy-3,5-dimethylbenzyl alcohol; 2,4-Dimethyl-6-
hydroxymethylphenol Chemical Family: Substituted Phenol / Benzyl Alcohol Derivative[1]

Part 1: Executive Safety Summary (Immediate
Action)

Core Directive: Treat this compound as a Corrosive and Toxic phenolic derivative. It must never
be disposed of via sanitary sewer systems (sink drains) or regular trash. The primary disposal
route is High-Temperature Incineration via a licensed hazardous waste contractor.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b7906477#bc-rfq
https://prepchem.com/2-4-dimethyl-6-hydroxymethylphenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7906477?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Critical Data

) Corrosive (Skin/Eye Burns), Toxic if
Primary Hazard
swallowed/absorbed.[2]

Physical State Solid (typically crystalline powder).

Strong Oxidizers, Acid Chlorides, Acid

Incompatibilit
P Y Anhydrides, Strong Bases.[3]

Hazardous Organic Waste (Segregate from
Waste Stream o
Oxidizers).

Likely Characteristic Waste (Not specifically
U/P-listed). Treat as D002 (Corrosive) or Toxic.

RCRA Status

Part 2: Chemical Profile & Hazard Identification[4][5]

Understanding the chemical nature of 2-(Hydroxymethyl)-4,6-dimethylphenol is prerequisite
to safe handling. As a phenolic compound with a hydroxymethyl group, it possesses dual
reactivity (phenolic -OH and benzylic -OH).

Physical & Chemical Properties[6]

» Appearance: White to off-white crystalline solid.
¢ Solubility: Slightly soluble in water; soluble in organic solvents (Ethanol, Acetone, DCM).
» Acidity: Weakly acidic (Phenolic proton); can react with strong bases to form salts.

 Stability: Stable under normal conditions but light/air sensitive over time (oxidation).

Toxicology & Safety (GHS Classification)

o Skin Corrosion/Irritation (Category 1B/2): Phenols denature proteins, causing "white burns”
that may be painless initially due to nerve damage.

o Serious Eye Damage (Category 1): Risk of permanent corneal damage.

» Acute Toxicity: Harmful to toxic if swallowed or absorbed through skin.[4]
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e Agquatic Toxicity: Toxic to aquatic life with long-lasting effects.

Part 3: Pre-Disposal Handling & Segregation

Before disposal, waste must be segregated to prevent dangerous chemical reactions.

Segregation Rules

o DO NOT MIX WITH: Nitric Acid, Perchloric Acid, or concentrated Peroxides. Phenols can
undergo violent nitration or oxidation reactions, potentially leading to explosion.

« |solate from Bases: Strong bases (NaOH, KOH) will deprotonate the phenol, increasing
water solubility but not neutralizing the toxicity.

o Compatible Streams: Can generally be packed with other non-halogenated organic
solvents/solids (e.g., acetone, methanol wipes) unless specific facility rules require phenol
segregation.

Labeling Requirements

All waste containers must be labeled immediately upon the first addition of waste.
o Label Text: "Hazardous Waste - 2-(Hydroxymethyl)-4,6-dimethylphenol"
o Hazard Checkboxes: [x] Toxic [X] Corrosive[5]

Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Reagent

Use this protocol for expired shelf-stock or excess solid chemical.

o Container Selection: Use a compatible container (HDPE plastic or glass with a Teflon-lined
cap). Avoid metal containers if possible due to potential corrosion.

o Transfer: Wear double nitrile gloves and a lab coat. Transfer the solid directly into the waste
container.
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» Solvent Rinse (Optional but Recommended): If the original bottle is empty, triple rinse it with
a solvent like ethanol or acetone. Pour the rinsate into the liquid hazardous waste stream
(see Scenario B).

o Defacement: Deface the label of the empty original container and dispose of the clean, dry
container as regular trash (glass) or recycle if permitted.

e Manifesting: List as "Solid Waste: Substituted Phenol” on the waste manifest.

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Mother Liquors)

Use this protocol for reaction mixtures containing the compound.
e pH Check: Ensure the solution is not mixed with strong oxidizers.

o Collection: Pour into a "Non-Halogenated Organic Waste" carboy (if solvents are Acetone,
Methanol, Ethanol, Toluene).

o Note: If dissolved in halogenated solvents (DCM, Chloroform), use the "Halogenated
Waste" carboy.

o Concentration Limits: If the concentration of phenol is high (>5%), consider a separate waste
stream labeled "High Phenol Waste" to alert the disposal facility, as phenols have specific
incineration requirements.

Scenario C: Contaminated Debris (Gloves, Wipes, Weigh
Boats)

e Collection: Place all solid debris contaminated with the substance into a clear, 6-mil
polyethylene bag or a dedicated solid waste drum.

o Sealing: Double bag if there is a strong odor or visible powder residue.

» Disposal: Treat as "Solid Hazardous Debris" for incineration.

Part 5: Visualization of Workflows
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Disposal Decision Tree

This diagram guides the researcher to the correct waste stream based on the state of the

material.
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Figure 1: Decision logic for segregating 2-(Hydroxymethyl)-4,6-dimethylphenol waste

streams.

Spill Response Workflow

Immediate actions to take in the event of a benchtop spill.
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Figure 2: Operational workflow for managing accidental spills.

Part 6: Regulatory Compliance & Waste Codes[8]

While 2-(Hydroxymethyl)-4,6-dimethylphenol is not explicitly listed on the EPA's "P" or "U"
lists (unlike parent Phenol U188), it is regulated under the Resource Conservation and
Recovery Act (RCRA) based on its characteristics.

EPA Waste Codes
e D002 (Corrosive): Applicable if the waste is an aqueous solution with pH <2 or > 12.5.

o Characteristic of Toxicity: Even if not D002, it must be treated as toxic.

o Generator Status: The waste generator is responsible for determining if the specific waste
mixture exhibits hazardous characteristics (TCLP test). Default to treating as Hazardous
Waste.

Transport (DOT)

If shipping waste off-site, it likely falls under:

e UN Number: UN 3261 (Corrosive solid, acidic, organic, n.0.s.) OR UN 2811 (Toxic solid,
organic, n.o.s.).

» Proper Shipping Name: Corrosive solid, acidic, organic, n.o.s. (Contains 2-
(Hydroxymethyl)-4,6-dimethylphenol).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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